Cas no 63082-93-9 (1,4-Benzenediamine, monobenzoate)
63082-93-9 structure
Product Name:1,4-Benzenediamine, monobenzoate
CAS No:63082-93-9
MF:C13H14N2O2
MW:230.262463092804
CID:427229
PubChem ID:23039147
Update Time:2025-04-19
1,4-Benzenediamine, monobenzoate Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzenediamine, monobenzoate
- benzene-1,4-diamine,benzoic acid
- 1,4-benzenediamine, benzoate (1:1)
- Benzene-1,4-diamine benzoate (1:1)
- LogP
- Benzoic acid--benzene-1,4-diamine (1/1)
- DTXSID60629978
- 63082-93-9
-
- Inchi: 1S/C7H6O2.C6H8N2/c8-7(9)6-4-2-1-3-5-6;7-5-1-2-6(8)4-3-5/h1-5H,(H,8,9);1-4H,7-8H2
- InChI Key: MZSPBJICJZWZAL-UHFFFAOYSA-N
- SMILES: OC(C1C=CC=CC=1)=O.NC1C=CC(=CC=1)N
Computed Properties
- Exact Mass: 230.10562
- Monoisotopic Mass: 230.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 158
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 89.3Ų
Experimental Properties
- PSA: 89.34
1,4-Benzenediamine, monobenzoate Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
63082-93-9 (1,4-Benzenediamine, monobenzoate) Related Products
- 2458-12-0(3-Amino-4-methylbenzoic acid)
- 138-84-1(Aminobenzoate Potassium)
- 2305-37-5(3-Amino-5-methylbenzoic acid)
- 116668-47-4(6-aminonaphthalene-2-carboxylic acid)
- 619-05-6(3,4-Diaminobenzoic acid)
- 150-13-0(sunbrella)
- 2486-70-6(4-Amino-3-methylbenzoic acid)
- 535-87-5(3,5-Diaminobenzoic acid)
- 99-05-8(3-Aminobenzoic acid)
- 99-31-0(5-Aminoisophthalic acid)
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